![molecular formula C17H23N5O2 B7437323 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one](/img/structure/B7437323.png)
2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one is a synthetic compound that belongs to the class of tetrazole-containing piperidine derivatives. It has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry and material science.
Mechanism of Action
The mechanism of action of 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways involved in disease processes. Further studies are needed to elucidate its mechanism of action.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. In addition, it has also been found to have potential neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one in lab experiments include its high potency and selectivity against disease targets, as well as its synthetic accessibility. However, its limitations include its potential toxicity and lack of comprehensive understanding of its mechanism of action.
Future Directions
There are several future directions for the scientific research of 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one. These include:
1. Further studies to elucidate its mechanism of action and identify new disease targets.
2. Development of new derivatives with improved potency, selectivity, and pharmacokinetic properties.
3. Investigation of its potential applications in other fields, such as material science and agriculture.
4. Evaluation of its safety and toxicity in preclinical and clinical studies.
5. Development of new synthetic methods for the preparation of this compound and its derivatives.
Synthesis Methods
The synthesis of 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one involves a multi-step process. The first step is the synthesis of 1-(4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl)propan-1-one by reacting 4-(2H-tetrazol-5-ylmethyl)piperidine with propionyl chloride. The second step is the reaction of 1-(4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl)propan-1-one with 2-methylphenoxyacetyl chloride to yield this compound.
Scientific Research Applications
2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one has been studied for its potential applications in medicinal chemistry as a lead compound for the development of new drugs. It has been found to exhibit significant activity against various disease targets, including cancer, inflammation, and infectious diseases. In addition, it has also been investigated for its potential applications in material science, such as the synthesis of new polymers and materials.
properties
IUPAC Name |
2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O2/c1-17(2,24-14-6-4-3-5-7-14)16(23)22-10-8-13(9-11-22)12-15-18-20-21-19-15/h3-7,13H,8-12H2,1-2H3,(H,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGWNNNQOIKWYCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N1CCC(CC1)CC2=NNN=N2)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.